Cas no 537667-64-4 (6-{(3-methylphenyl)methylsulfanyl}-9H-purine)

• Product Name: 6-{(3-methylphenyl)methylsulfanyl}-9H-purine
• CAS No: 537667-64-4
• MF: C₁₃H₁₂N₄S
• MW: 256.326180458069
• CID: 356413
• PubChem ID: 472980
• Update Time: 2025-04-19

6-{(3-methylphenyl)methylsulfanyl}-9H-purine Chemical and Physical Properties

Names and Identifiers

• 1H-Purine, 6-[[(3-methylphenyl)methyl]thio]-
• 6-[(3-methylphenyl)methylsulfanyl]-7H-purine
• 6-{(3-methylphenyl)methylsulfanyl}-9H-purine
• 6-{[(3-METHYLPHENYL)METHYL]SULFANYL}-9H-PURINE
• 6-(m-tolylmethylsulfanyl)-9H-purine
• CHEMBL1349744
• HMS1418H15
• HMS2256E09
• 6-(3-Methylbenzylthio)purine
• Oprea1_522305
• DTXSID70332946
• SMR000017653
• SR-01000007368
• 6-((3-methylbenzyl)thio)-9H-purine
• MLS000101255
• AKOS003931149
• SR-01000007368-1
• 537667-64-4
• AB00431042-05
• F0578-0197
• IFLab1_002281

• Inchi： 1S/C13H12N4S/c1-9-3-2-4-10(5-9)6-18-13-11-12(15-7-14-11)16-8-17-13/h2-5,7-8H,6H2,1H3,(H,14,15,16,17)
• InChI Key： XJVBAQUTZZPTRW-UHFFFAOYSA-N
• SMILES： S(C1=C2C(=NC=N1)N=CN2)CC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 256.07846
• Monoisotopic Mass: 256.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• PSA: 49.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-thiopurines